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Compound of Interest

Compound Name: Directyellow27

Cat. No.: B12061174

Get Quote

Executive Summary
Direct Yellow 27 (DY27), commonly designated as Titan Yellow or Thiazol Yellow G, is a

benzothiazole-based anionic azo dye. While historically utilized as a colorimetric reagent for

magnesium determination, its utility has expanded into pharmaceutical research as a

supramolecular probe for protein aggregation and amyloid fibril detection.

This guide provides a rigorous analysis of the absorption maxima (

) of DY27, detailing the solvatochromic shifts, pH-dependent ionization, and metachromatic
behaviors critical for assay development. It is designed for application scientists requiring high-
fidelity spectral data for drug-dye interaction studies and bio-analytical method validation.

Molecular Architecture & Physicochemical Profile
Structural Identity
DY27 is a diazoamino (triazene) compound, often synthesized by coupling dehydrothio-p-

toluidine sulfonic acid. Its chromophoric properties arise from the extended
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-conjugation across the benzothiazole rings linked by a triazene bridge (

).

Common Names: Titan Yellow, Clayton Yellow, Thiazol Yellow G, Direct Yellow 9.

CAS Registry Numbers: 1829-00-1 (Principal), 10190-68-8.

Chemical Class: Benzothiazole / Triazene / Anionic Azo.

Molecular Formula:

(Disodium salt).

The Tautomeric Equilibrium
The spectral behavior of DY27 is governed by the ionization of the triazene bridge proton.

Neutral/Acidic State: The protonated form exists as a yellow chromophore.

Alkaline State: Deprotonation of the triazene nitrogen (

) leads to charge delocalization, resulting in a bathochromic (red) shift.

Metal Chelation: In the presence of

and

, the dye forms a colloidal adsorption complex ("Lake"), significantly shifting

to the red region (~540 nm).

Spectral Characterization: Absorption Maxima ( )
The absorption maximum of DY27 is highly sensitive to the solvent environment

(solvatochromism) and pH (halochromism).

Quantitative Spectral Data
The following values represent the consensus maxima derived from analytical grade reagents.
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Solvent /
Condition (nm) Visual Color

Extinction
Coefficient (

)

Mechanism of
Shift

Water (Neutral,

pH 7)
402 ± 3 Lemon Yellow

and

transitions

Ethanol (95%) 395 - 398 Pale Yellow Lower than water

Negative

solvatochromism

(Hypsochromic)

Alkaline (pH >

12)
440 - 450 Orange/Red Variable

Deprotonation of

triazene bridge

Mg(OH)₂

Complex
540 - 545 Red/Pink

High

(Scattering/Abs)

Chelation &

Colloidal

Adsorption

(Lake)

Amyloid Fibrils Red Shift Orange --

Supramolecular

stacking /

Planarization

Solvatochromic Behavior
DY27 exhibits positive solvatochromism regarding emission but shows complex absorption

behavior. In polar protic solvents like water, the ground state is stabilized by hydrogen bonding,

placing the primary absorption band near 402 nm. In less polar solvents (ethanol), a slight

hypsochromic (blue) shift is often observed due to the destabilization of the excited state

relative to the ground state.

Biological Applications in Drug Development
Amyloid Fibril Detection
Similar to Congo Red, DY27 is an elongated, planar molecule capable of intercalating into the

-sheet grooves of amyloid fibrils.
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Relevance: Used to screen small molecule inhibitors of protein aggregation (e.g., Alzheimer's

research).[1]

Mechanism: Binding restricts the rotation of the benzothiazole rings, leading to spectral shifts

and fluorescence enhancement.

Albumin Binding (HSA/BSA)
DY27 serves as a model ligand for studying drug-protein binding kinetics.

Interaction: Predominantly electrostatic (sulfonate groups) and hydrophobic (benzothiazole

rings).

Spectral Utility: Binding to BSA induces a red shift in the dye's spectrum, allowing for the

calculation of binding constants (

) via Scatchard plots.

Visualized Mechanisms & Workflows
Diagram: The Chromogenic State Transitions
This diagram illustrates the logical flow of DY27's spectral shifts based on environmental

triggers.

Environmental Triggers
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Figure 1: State transition map of Direct Yellow 27 showing spectral shifts induced by pH, metal

ions, and protein binding.

Diagram: Validated Assay Workflow
A self-validating protocol for determining Magnesium-dependent spectral shifts.
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Start: Sample Preparation

Prepare Blank:
DY27 + NaOH + Water

Prepare Sample:
DY27 + NaOH + Mg²⁺ Analyte

Add Stabilizer
(1% Starch or PVA)

Prevents precipitation

Incubate
5-10 mins @ RT

Spectral Scan
350 nm - 600 nm

Validation Check:
Is Abs(540nm) Sample > 2x Abs(540nm) Blank?

Fail (Re-optimize)

Quantify Mg²⁺ or
Confirm Complexation

Pass

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the spectrophotometric validation of Direct Yellow 27

complexation.
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Validated Experimental Protocols
Protocol A: Determination of Intrinsic (Solvent Scan)
Objective: To establish the baseline spectral signature of the specific DY27 lot in use.

Stock Solution: Dissolve 10 mg of Direct Yellow 27 (CAS 1829-00-1) in 100 mL of double-

distilled water. Sonicate for 5 minutes to ensure complete dissolution.

Working Solution: Dilute 1 mL of Stock into 99 mL of the target solvent (Water, Ethanol, or

PBS). Final concentration

.

Baseline Correction: Place a cuvette containing pure solvent in the reference path.

Scan: Perform a scan from 300 nm to 600 nm.

Criteria: The peak must be symmetrical. If a shoulder appears >450 nm in water, it indicates

aggregation; filter through a 0.22

membrane and re-scan.

Protocol B: The "Titan Yellow" Magnesium Shift Assay
Objective: To verify the dye's responsiveness to metal-induced aggregation (critical for

checking dye quality).

Reagents:

0.05% (w/v) DY27 aqueous solution.

1 M NaOH.

1% Polyvinyl alcohol (PVA) or Starch solution (Stabilizer).

Standard Mg solution (10 ppm).[2]

Procedure:
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Cuvette 1 (Reference): Mix 1 mL DY27 + 1 mL PVA + 1 mL NaOH + 1 mL Water.

Cuvette 2 (Test): Mix 1 mL DY27 + 1 mL PVA + 1 mL NaOH + 1 mL Mg Standard.

Measurement: Measure Absorbance at 540 nm.

Validation: The Test cuvette must show a distinct pink/red color compared to the yellow

Reference. The

should be

AU.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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